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Compound of Interest

Compound Name: SHR902275

Cat. No.: B12411302 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of investigational compounds like SHR902275 are paramount to maintaining a safe

laboratory environment and ensuring regulatory compliance. Although a specific Safety Data

Sheet (SDS) for SHR902275 is not publicly available, its nature as a potent, selective RAF

inhibitor for cancer research necessitates that it be treated with the highest level of warning as

a cytotoxic agent.[1][2] This guide provides a procedural framework for the proper disposal of

SHR902275 based on its chemical properties and general best practices for cytotoxic waste

management.

Key Chemical and Physical Properties of SHR902275
A summary of the known quantitative data for SHR902275 is presented below. These details

are critical for understanding the compound's nature and for the proper maintenance of safety

and disposal records.
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Property Value

Molecular Formula C₂₆H₂₃F₃N₄O₄

Molecular Weight 512.48 g/mol

Target Raf Kinase

Pathway MAPK/ERK Pathway

IC₅₀ c-Raf 1.6 nM

IC₅₀ BRAFV600E 5.7 nM

IC₅₀ BRAFWT 10 nM

This table summarizes the key chemical and

biological properties of SHR902275.[2]

Standard Operating Procedure for SHR902275
Disposal
The following step-by-step process outlines the recommended procedure for the safe disposal

of SHR902275 and any contaminated materials. This protocol is based on established

guidelines for the disposal of cytotoxic and chemotherapeutic waste.

Experimental Protocol: Waste Segregation and Disposal
Initial Segregation: At the point of generation, all waste contaminated with SHR902275 must

be segregated from other laboratory waste streams. This includes, but is not limited to:

Unused or expired SHR902275.

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety

goggles.

Contaminated lab supplies, including vials, pipette tips, and culture flasks.

Solutions containing SHR902275.
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Any sharps, such as needles or blades, that have come into contact with the compound.

Waste Containment:

Solid Waste: Place all non-sharp, solid waste contaminated with SHR902275 into a

designated, leak-proof, and clearly labeled container.[3] These containers should be lined

with a heavy-duty plastic bag (e.g., 4-mil polyethylene or 2-mil polypropylene) and marked

with the cytotoxic hazard symbol.[3]

Liquid Waste: Aqueous solutions containing SHR902275 should be collected in a sealed,

leak-proof container. Non-flammable aqueous liquids are preferred for this method of

containment.[4] The container must be clearly labeled as "Cytotoxic Waste" and include

the name of the compound.

Sharps Waste: All contaminated sharps must be immediately placed into a puncture-

resistant sharps container that is also labeled with the cytotoxic hazard symbol.[3]

Labeling and Documentation: Every waste container must be clearly labeled with "Cytotoxic

Waste" and "SHR902275." Maintain a detailed log of the waste, including the date, quantity,

and nature of the discarded material.[4]

Storage: Store all SHR902275 waste in a designated, secure, and well-ventilated area with

restricted access, away from general laboratory traffic.[4] Ensure that incompatible materials

are not stored together.[4]

Final Disposal: Arrange for the collection and disposal of the cytotoxic waste through a

licensed hazardous waste management company. Do not dispose of SHR902275 waste

through standard laboratory or municipal waste streams. All waste must be transported to a

permitted hazardous waste disposal facility.[3]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure for SHR902275, the following diagram

illustrates the decision-making process and necessary steps for waste segregation and

containment.
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Caption: Workflow for the proper segregation and disposal of SHR902275 waste.

This guide provides a foundational understanding of the necessary precautions and procedures

for the disposal of SHR902275. Always consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines and requirements.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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